Cas no 187803-40-3 (Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]- structure
187803-40-3 structure
Product Name:Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
CAS No:187803-40-3
MF:C19H34O3Si2
MW:366.642467975616
CID:1379472
PubChem ID:10915545
Update Time:2025-04-20

Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • LWYUGNUUEVXQBO-UHFFFAOYSA-N
    • A933971
    • SCHEMBL717551
    • 3,5-bis[(t-butyldimethylsilyl)oxy]benz-aldehyde
    • 3,5-bis(tert-butyldimethylsilyloxy)benzaldehyde
    • 187803-40-3
    • 3,5-di(tert-butyldimethylsilyloxy)-benzaldehyde
    • 3,5-di(tert-butyldimethylsilyloxy)benzaldehyde
    • 3,5-Bis((tert-butyldimethylsilyl)oxy)benzaldehyde
    • Inchi: 1S/C19H34O3Si2/c1-18(2,3)23(7,8)21-16-11-15(14-20)12-17(13-16)22-24(9,10)19(4,5)6/h11-14H,1-10H3
    • InChI Key: LWYUGNUUEVXQBO-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=C(C=O)C=C(C=1)O[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 366.20472
  • Monoisotopic Mass: 366.20464801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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